N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide

• IUPAC Name: N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-chloro-4-fluorobenzamide
• InChI: InChI=1S/C18H16ClFN2O2/c1-11(23)22-7-6-12-2-4-15(8-13(12)10-22)21-18(24)16-5-3-14(20)9-17(16)19/h2-5,8-9H,6-7,10H2,1H3,(H,21,24)
• InChI Key: XKJQEWMAGIQCCR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol
• CAS No.: 955635-07-1

Description

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-chloro-4-fluorobenzamide is a useful research compound. Its molecular formula is C18H16ClFN2O2 and its molecular weight is 346.79. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

The development of practical and scalable synthetic routes for related compounds, such as YM758 monophosphate, emphasizes the importance of these molecules in medicinal chemistry. The synthesis aims to improve yield, reduce the use of hazardous solvents, and avoid unstable intermediates, highlighting the compound's significance in the development of pharmaceutical agents (S. Yoshida et al., 2014).

Pharmacokinetics and Metabolism

Studies on the human metabolites of YM758, a derivative, provide insight into its pharmacokinetics and the role of transporter-mediated renal and hepatic excretion. Understanding these pathways is crucial for predicting drug behavior in human bodies, optimizing dosing regimens, and minimizing potential side effects (K. Umehara et al., 2009).

Medical Imaging

Research into the use of fluorine-18 labeled benzamide analogues for imaging the sigma2 receptor status of solid tumors with PET demonstrates the potential of these compounds in oncology. By targeting specific receptors, these compounds provide valuable information on tumor proliferation, aiding in diagnosis and treatment planning (Z. Tu et al., 2007). Additionally, the synthesis of carbon-11 and fluorine-18 labeled derivatives as potential PET ligands highlights the ongoing research to improve imaging agents for better understanding and treatment of brain diseases (Mingzhang Gao et al., 2006).